![molecular formula C16H15F2N3O3 B2993642 2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)-N-(furan-2-ylmethyl)acetamide CAS No. 1251544-56-5](/img/structure/B2993642.png)
2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)-N-(furan-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)-N-(furan-2-ylmethyl)acetamide, also known as DFI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. DFI belongs to the class of imidazolidinone derivatives and has been shown to exhibit promising pharmacological properties.
Scientific Research Applications
Antibacterial and Antifungal Activities
A novel series of compounds, including derivatives similar to the specified chemical, demonstrated significant antibacterial activity against a range of bacteria such as Staphylococcus aureus and Escherichia coli, and antifungal activity against Aspergillus fumigatus and Candida albicans. These findings suggest potential applications in developing new antibacterial and antifungal agents (Devi, Shahnaz, & Prasad, 2022).
Anticancer Properties
Derivatives of this compound have shown promising anticancer properties. For example, certain thiazolidinone compounds containing furan moiety exhibited strong antiproliferative activity in leukemia cell lines. The positioning of electron-donating groups on the thiazolidinone moiety was crucial for their anticancer property (Chandrappa et al., 2009).
Role in Tuberculosis Treatment
Compounds with a similar structure have shown high activity against Mycobacterium tuberculosis, indicating potential uses in tuberculosis treatment. One derivative demonstrated significant activity with minimum inhibitory concentrations of 8-16μM (Krátký, Vinšová, & Stolaříková, 2017).
Anti-inflammatory and Antioxidant Effects
These compounds also have potential as anti-inflammatory and antioxidant agents. Derivatives like the one have been shown to inhibit key enzymes involved in inflammatory responses, providing a basis for the development of new anti-inflammatory drugs (Hayashi et al., 1989).
Corrosion Inhibition
In the field of material science, similar compounds have been evaluated for their corrosion prevention efficiencies. These derivatives have shown promising results in protecting steel in acidic mediums, suggesting their application in corrosion inhibition (Yıldırım & Çetin, 2008).
Antiamoebic Activity
Certain furan-thiazolidinone hybrids, closely related to the specified compound, have exhibited remarkable antiamoebic activity. This suggests potential use in the treatment of amoebiasis, a parasitic infection (Ansari et al., 2016).
properties
IUPAC Name |
2-[3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F2N3O3/c17-13-4-3-11(8-14(13)18)21-6-5-20(16(21)23)10-15(22)19-9-12-2-1-7-24-12/h1-4,7-8H,5-6,9-10H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLBKVYRFXOAUJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)N1CC(=O)NCC2=CC=CO2)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(3,4-difluorophenyl)-2-oxoimidazolidin-1-yl)-N-(furan-2-ylmethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.